N-(3,4-dichlorophenyl)-3-ethoxybenzamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-ethoxybenzamide
• InChI: InChI=1S/C15H13Cl2NO2/c1-2-20-12-5-3-4-10(8-12)15(19)18-11-6-7-13(16)14(17)9-11/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: HFHIHRULAJGFGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol

Description

N-(3,4-dichlorophenyl)-3-ethoxybenzamide, also known as DCEB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DCEB is a small molecule inhibitor of the enzyme N-myristoyltransferase (NMT), which is involved in the post-translational modification of proteins.

Scientific Research Applications

N-(3,4-dichlorophenyl)-3-ethoxybenzamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is in the treatment of infectious diseases, particularly those caused by parasitic organisms such as Plasmodium falciparum, the causative agent of malaria. N-(3,4-dichlorophenyl)-3-ethoxybenzamide has been shown to inhibit the growth of P. falciparum in vitro, making it a potential candidate for the development of new antimalarial drugs.

Mechanism of Action

N-(3,4-dichlorophenyl)-3-ethoxybenzamide acts as a competitive inhibitor of NMT, which is involved in the attachment of myristic acid to the N-terminus of proteins. This post-translational modification is essential for the proper localization and function of many proteins, including those involved in cell signaling and membrane trafficking. By inhibiting NMT, N-(3,4-dichlorophenyl)-3-ethoxybenzamide disrupts this process and leads to the accumulation of unmyristoylated proteins, resulting in cellular dysfunction and ultimately cell death.
Biochemical and Physiological Effects:
The inhibition of NMT by N-(3,4-dichlorophenyl)-3-ethoxybenzamide has been shown to have a variety of biochemical and physiological effects. In addition to its antimalarial activity, N-(3,4-dichlorophenyl)-3-ethoxybenzamide has been shown to have anticancer properties by inhibiting the growth of cancer cells in vitro. It has also been shown to inhibit the replication of hepatitis C virus, making it a potential candidate for the development of new antiviral drugs.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3,4-dichlorophenyl)-3-ethoxybenzamide is its specificity for NMT, which makes it a useful tool for studying the role of this enzyme in cellular processes. However, N-(3,4-dichlorophenyl)-3-ethoxybenzamide also has some limitations, including its relatively low potency and the potential for off-target effects at high concentrations. Additionally, N-(3,4-dichlorophenyl)-3-ethoxybenzamide has poor solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3,4-dichlorophenyl)-3-ethoxybenzamide. One area of interest is the development of more potent and selective inhibitors of NMT, which could lead to the development of new therapeutics for a variety of diseases. Another area of research is the investigation of the role of NMT in other cellular processes, such as autophagy and apoptosis. Finally, the use of N-(3,4-dichlorophenyl)-3-ethoxybenzamide as a chemical probe to study protein myristoylation in vivo could provide valuable insights into the function of this post-translational modification in normal and disease states.
Conclusion:
In conclusion, N-(3,4-dichlorophenyl)-3-ethoxybenzamide is a promising small molecule inhibitor of NMT with potential therapeutic applications in the treatment of infectious diseases and cancer. The synthesis of N-(3,4-dichlorophenyl)-3-ethoxybenzamide has been optimized to achieve high yields and purity, making it suitable for use in scientific research. The inhibition of NMT by N-(3,4-dichlorophenyl)-3-ethoxybenzamide has a variety of biochemical and physiological effects, and there are several potential future directions for research on this compound.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-3-ethoxybenzamide involves several steps, including the reaction of 3,4-dichloroaniline with ethyl 3-ethoxybenzoate, followed by the hydrolysis of the resulting ester and subsequent coupling with benzoyl chloride. The final product is obtained through recrystallization and purification. The synthesis of N-(3,4-dichlorophenyl)-3-ethoxybenzamide has been optimized to achieve high yields and purity, making it suitable for use in scientific research.